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Compound of Interest

Compound Name: 2-Iodophenyl isocyanate

CAS No.: 128255-31-2

Cat. No.: B139492 Get Quote

Executive Summary
2-Iodophenyl isocyanate (CAS: 128255-31-2) is a high-value electrophilic intermediate widely

utilized in medicinal chemistry for the synthesis of urea-based peptidomimetics and kinase

inhibitors.[1] Its structural utility lies in the ortho-iodine substituent, which provides a handle for

subsequent cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira) or halogen bonding

interactions in protein active sites.

However, this compound presents a dual-stability paradox: the isocyanate group is moisture-

sensitive (prone to hydrolysis), while the carbon-iodine bond introduces photosensitivity.

Improper storage leads to the formation of insoluble urea precipitates and iodine liberation,

compromising reaction stoichiometry and yield. This guide defines the authoritative protocols

for maintaining >98% purity during storage and handling.

Part 1: Chemical Profile & Reactivity Mechanisms
Physical & Chemical Properties
The following data aggregates experimental values relevant to handling and process safety.
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Property Value Critical Note

Molecular Weight 245.02 g/mol
Heavy atom effect due to

Iodine.

Physical State Clear to light yellow liquid
Darkening indicates I₂

liberation or oxidation.

Boiling Point 62 °C @ 0.66 mmHg
High vacuum required for

distillation.

Density ~1.8 g/mL
Significantly denser than

water/organic solvents.

Flash Point >110 °C
Combustible but not highly

flammable.

Solubility DCM, THF, Toluene
Reacts violently with

alcohols/amines.

The Degradation Cascade (Hydrolysis)
The primary failure mode for 2-iodophenyl isocyanate is moisture ingress. Unlike simple alkyl

isocyanates, the electron-withdrawing nature of the aryl ring (enhanced by the o-Iodo group)

increases the electrophilicity of the carbonyl carbon, accelerating the reaction with water.

Mechanism:

Nucleophilic Attack: Water attacks the isocyanate carbon, forming an unstable carbamic

acid.

Decarboxylation: Carbamic acid loses CO₂, yielding 2-iodoaniline.

Urea Formation: The newly formed amine is a potent nucleophile and reacts immediately

with the remaining isocyanate to form the symmetric urea dimer (1,3-bis(2-iodophenyl)urea).

Visualization of Degradation Pathway:
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Figure 1: The autocatalytic degradation pathway. The formation of the amine triggers a rapid

consumption of the remaining isocyanate.

Part 2: Storage & Stability Protocols[2][3]
To ensure long-term stability (>6 months), a "Defense-in-Depth" storage strategy is required.

This approach mitigates both moisture hydrolysis and photochemical deiodination.

The "Cold & Dark" Standard
While some Safety Data Sheets (SDS) list "Ambient" storage, field experience dictates that

Refrigerated (2–8°C) storage is superior for iodinated isocyanates to retard iodine homolysis.
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Parameter Recommendation Scientific Rationale

Temperature 2°C – 8°C
Slows hydrolysis kinetics;

prevents thermal dimerization.

Atmosphere Argon (Ar)

Ar is heavier than air, providing

a better "blanket" than N₂ for

opening/closing vials.

Container Amber Glass

Blocks UV/Visible light to

prevent C–I bond cleavage

(radical formation).

Sealing Parafilm + Desiccant

Secondary barrier against

humidity in the fridge

environment.

Re-Sealing Protocol (Self-Validating)
Every time the container is opened, the inert atmosphere is compromised. Follow this re-

sealing loop to maintain integrity:

Purge: Flush the headspace with a gentle stream of dry Argon for 15–30 seconds.

Seal: Cap tightly. Wrap the cap-neck junction with Parafilm M.

Desiccate: Place the vial inside a secondary jar containing active desiccant (e.g., Drierite or

Molecular Sieves).

Verify: Check the liquid clarity. Any turbidity suggests urea formation (precipitation).

Part 3: Handling & Application (Drug Development)
Experimental Workflow: Urea Synthesis
In drug discovery, this isocyanate is frequently reacted with amines to generate urea linkers.

The following workflow ensures the isocyanate remains intact until the moment of reaction.

Workflow Logic:
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Figure 2: Operational workflow for handling moisture-sensitive isocyanates.

Step-by-Step Protocol: Synthesis of N-(2-Iodophenyl)-N'-
Alkyl Urea
Objective: Couple 2-iodophenyl isocyanate with a primary amine (R-NH₂) without generating

symmetric urea impurities.

Reagents:
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2-Iodophenyl isocyanate (1.0 equiv)

Primary Amine (1.1 equiv)

Dichloromethane (DCM), Anhydrous

Triethylamine (optional, if amine is a salt)

Methodology:

System Prep: Flame-dry a round-bottom flask and cool under a stream of Argon. Charge

with magnetic stir bar.

Amine Solvation: Dissolve the primary amine in anhydrous DCM (0.1 M concentration). Note:

If using an amine hydrochloride salt, add 1.1 equiv of Triethylamine to liberate the free base.

Isocyanate Addition:

Crucial Step: Do not add the amine to the isocyanate. Add the isocyanate to the amine.

This keeps the amine in excess, minimizing the chance of isocyanate-water competition.

Using a gas-tight syringe, add 2-iodophenyl isocyanate dropwise to the stirring amine

solution at 0°C (ice bath).

Monitoring: Allow to warm to room temperature. Monitor by TLC or LC-MS. The reaction is

typically instantaneous (<30 mins).

Workup:

If the product precipitates: Filter and wash with cold DCM.

If soluble: Wash with 1N HCl (to remove excess amine), then Brine. Dry over Na₂SO₄.

Quality Control (QC)
Before using a stored batch, verify purity using 1H NMR (CDCl₃):

Intact Isocyanate: Look for the absence of amide/urea protons (typically 6.0–9.0 ppm

region).
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Impurity Flag: A sharp singlet or broad peak around 8.5–9.0 ppm often indicates the

symmetric urea (bis-urea) impurity formed by moisture contamination.

Visual Check: The liquid should be free of white solids. White sediment is 100% indicative of

hydrolysis (urea formation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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